Cas no 1392-28-5 ((R)-Lucumin)

• Product Name: (R)-Lucumin
• CAS No: 1392-28-5
• Molecular Formula: C₁₉H₂₅NO₁₀
• Molecular Weight: 427.40250658989
• CID: 1264418
• PubChem ID: 184959

(R)-Lucumin Properties

Names and Identifiers

• (2R)-phenyl{[6-O-(beta-D-xylopyranosyl)-beta-D-glucopyranosyl]oxy}ethanenitrile
• (R)-Lucumin
• Lucumin
• (αR)-α-[(6-O-β-D-Xylopyranosyl-β-D-glucopyranosyl)oxy]benzeneacetonitrile
• Benzeneacetonitrile, α-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, (αR)-
• Mandelonitrile primeveroside
• CHEBI:176069
• FT-0774927
• Lucuminoside
• SCHEMBL5568770
• 2-phenyl-2-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxan-2-yl]oxyacetonitrile
• AKOS040752924
• (2R)-phenyl{[6-O-(beta-D-xylopyranosyl)-beta-D-glucopyranosyl]oxy}acetonitrile
• [(6-O-Pentopyranosylhexopyranosyl)oxy](phenyl)acetonitrile
• Benzeneacetonitrile,alpha-((6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)-,(R)-
• C08335
• Q27107242
• SCHEMBL20973857
• 1392-28-5
• (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyacetonitrile
• DTXSID40930392
• CHEBI:6559
• Lucumine
• Benzeneacetonitrile, alpha-((6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)-, (R)-

• InChIKey： YYYCJNDALLBNEG-DZMQVIFMSA-N
• Inchi： 1S/C19H25NO10/c20-6-11(9-4-2-1-3-5-9)29-19-17(26)15(24)14(23)12(30-19)8-28-18-16(25)13(22)10(21)7-27-18/h1-5,10-19,21-26H,7-8H2/t10-,11+,12-,13+,14-,15+,16-,17-,18+,19-/m1/s1
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO[C@@H]2OC[C@@H](O)[C@H](O)[C@H]2O)O1)O)[C@H](C1C=CC=CC=1)C#N

Computed Properties

• Exact Mass: 427.14784599g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 6
• Monoisotopic Mass: 427.14784599g/mol
• Heavy Atom Count: 30
• Complexity: 593
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Topological Polar Surface Area: 182Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides